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Compound of Interest

Compound Name: 2-Chloro-5-methoxybenzoic acid

Cat. No.: B1581678 Get Quote

Technical Support Center: 2-Chloro-5-
methoxybenzoic Acid
Welcome to the technical support guide for 2-Chloro-5-methoxybenzoic acid (CAS No. 6280-

89-3). This resource is designed for researchers, scientists, and professionals in drug

development, providing in-depth guidance on its safe handling and application. My aim is to

equip you with the necessary knowledge to mitigate risks and troubleshoot common issues

encountered during experimentation.

I. Core Safety Directives & Chemical Profile
2-Chloro-5-methoxybenzoic acid is a white to off-white crystalline solid.[1] It is a versatile

intermediate in the synthesis of pharmaceuticals, particularly anti-inflammatory and analgesic

drugs, as well as in the formulation of herbicides and pesticides.[2] Understanding its chemical

properties is paramount to its safe handling.
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Property Value Source

Molecular Formula C₈H₇ClO₃ [3]

Molecular Weight 186.59 g/mol [3]

Melting Point 171-173 °C [3]

Boiling Point 318.1 °C at 760 mmHg [3]

Appearance
White to off-white crystalline

powder
[1]

Solubility
Sparingly soluble in water (1.1

g/L at 25 °C)
[1]

II. Hazard Identification and Personal Protective
Equipment (PPE)
This compound is classified as an irritant.[1][4] It can cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[4] Therefore, adherence to proper safety protocols is non-

negotiable.

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are essential.[5]

Hand Protection: Wear protective gloves.[5][6]

Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.[5]

Respiratory Protection: In case of inadequate ventilation or when handling the powder, use a

dust mask or respirator.

III. Troubleshooting Guide: Common Experimental
Issues
This section addresses specific problems you might encounter during your work with 2-Chloro-
5-methoxybenzoic acid.
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Scenario 1: Incomplete Dissolution in Aqueous Solutions

Problem: You are preparing an aqueous solution, but the compound is not fully dissolving,

leading to a cloudy suspension.

Scientific Rationale: 2-Chloro-5-methoxybenzoic acid is sparingly soluble in water.[1] This

is due to the presence of a nonpolar benzene ring and a relatively nonpolar chloro group,

which dominate the polarity of the molecule over the more polar carboxylic acid and methoxy

groups.

Solution:

Utilize Organic Solvents: For reactions requiring solubilization, consider using polar

organic solvents such as ethanol, methanol, or dimethyl sulfoxide (DMSO) where it

exhibits better solubility.[1]

Basification: To dissolve it in an aqueous medium, you can deprotonate the carboxylic acid

group by adding a base (e.g., sodium hydroxide, potassium carbonate) to form the more

soluble carboxylate salt. Titrate the pH carefully to achieve dissolution without unwanted

side reactions.

Scenario 2: Unexpected Side Product Formation in a Reaction

Problem: During a synthetic step, you observe the formation of an unexpected impurity,

confirmed by TLC or LC-MS.

Scientific Rationale: The presence of both an electron-withdrawing chlorine atom and an

electron-donating methoxy group on the aromatic ring can influence its reactivity in

electrophilic or nucleophilic substitution reactions. The carboxylic acid group can also

participate in various reactions.

Solution:

Temperature Control: Many organic reactions are highly sensitive to temperature. Ensure

your reaction is maintained at the optimal temperature to favor the desired reaction

pathway.
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Inert Atmosphere: If your reaction is sensitive to air or moisture, perform the reaction

under an inert atmosphere (e.g., nitrogen or argon).

Purification of Starting Material: Verify the purity of your 2-Chloro-5-methoxybenzoic
acid. Impurities in the starting material can lead to side reactions.

IV. Frequently Asked Questions (FAQs)
Q1: What are the immediate first aid measures in case of accidental exposure?

A1:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention.[6][7]

Skin Contact: Wash off immediately with plenty of soap and water.[4] If skin irritation

occurs, get medical advice/attention.[8] Remove and wash contaminated clothing before

reuse.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical attention.[9][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Get medical attention.[11]

Q2: How should I properly store 2-Chloro-5-methoxybenzoic acid?

A2: Store in a tightly closed container in a dry and well-ventilated place.[11] The

recommended storage temperature is room temperature, sealed in dry conditions.[3] Some

suppliers may recommend refrigerated storage (0-8°C).[2] Always refer to the supplier's

specific storage recommendations.

Q3: What is the correct procedure for disposing of waste containing this chemical?

A3: Dispose of waste in accordance with local, state, and federal regulations. It should be

disposed of by a licensed waste disposal company.[8] Do not allow the product to enter

drains.
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Q4: What should I do in the event of a small spill?

A4: For a small spill, you should:

Ensure the area is well-ventilated.

Wear appropriate PPE (gloves, goggles, and respiratory protection).[1]

Sweep up the spilled solid and place it into a suitable, labeled container for disposal.[12]

Avoid creating dust.[12]

Clean the spill area with a suitable solvent and then wash with soap and water.

V. Spill Response Workflow
Here is a visual guide for handling a spill of 2-Chloro-5-methoxybenzoic acid.

Initial Actions Containment & Cleanup Disposal & Reporting

Spill Occurs Evacuate Immediate Area
Alert others

Don Appropriate PPE
(Gloves, Goggles, Respirator) Ensure Adequate Ventilation Contain the Spill Carefully Sweep/Scoop Solid

Avoid raising dust
Decontaminate Spill Area Place in Labeled

Hazardous Waste Container Report Incident to Supervisor Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a 2-Chloro-5-methoxybenzoic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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